2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• SMILES: CCC1=C(N2C=CC=C(C2=N1)C)C=O
• InChI: InChI=1S/C11H12N2O/c1-3-9-10(7-14)13-6-4-5-8(2)11(13)12-9/h4-7H,3H2,1-2H3
• InChIKey: RUINKWDBTLUXGP-UHFFFAOYSA-N

2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde: Chemical Identity and Sourcing

2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a disubstituted imidazo[1,2-a]pyridine-3-carbaldehyde bearing ethyl at C2 and methyl at C8. It is a heterobicyclic aldehyde (C11H12N2O; MW 188.23) whose primary documented utility is as the key synthetic intermediate for the autotaxin inhibitor clinical candidate GLPG1690 (ziritaxestat) [1]. The compound is commercially available at research scale in 95% purity from suppliers such as Leyan (product #2087230) , and its CAS registry is 1552498-71-1 [1]. The imidazo[1,2-a]pyridine-3-carbaldehyde scaffold class has been investigated for antibacterial, antitubercular, and kinase-inhibitory applications, but the 2-ethyl-8-methyl substitution pattern is specifically associated with the GLPG1690 pharmacophore [2].

Key intermediate for autotaxin inhibitor GLPG1690 synthesis

2-Ethyl-8-methyl substitution required for ATX pharmacophore

Research-scale supply (95% purity, 1–10 g)

• [1] Desroy N, Housseman C, Bock X, et al. Discovery of 2-[[2-Ethyl-6-[4-[2-(3-hydroxyazetidin-1-yl)-2-oxoethyl]piperazin-1-yl]-8-methylimidazo[1,2-a]pyridin-3-yl]methylamino]-4-(4-fluorophenyl)thiazole-5-carbonitrile (GLPG1690), a First-in-Class Autotaxin Inhibitor Undergoing Clinical Evaluation for the Treatment of Idiopathic Pulmonary Fibrosis. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
• [2] Joncour A, Desroy N, Housseman C, et al. Discovery, Structure-Activity Relationship, and Binding Mode of an Imidazo[1,2-a]pyridine Series of Autotaxin Inhibitors. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source

Structural Specificity vs. Generic Imidazo[1,2-a]pyridine-3-carbaldehydes for ATX Inhibition

The imidazo[1,2-a]pyridine-3-carbaldehyde scaffold is a versatile synthetic handle, but the precise 2-ethyl and 8-methyl substitution pattern is structurally required for the downstream autotaxin (ATX) pharmacophore. Structural biology data show that the 2-ethyl group extends toward the ATX catalytic pocket, while the 8-methyl group induces a positional shift enabling a tighter fit within a constrained region of the enzyme [1]. Replacing the 8-methyl with hydrogen (i.e., 2-ethyl-imidazo[1,2-a]pyridine-3-carbaldehyde) or altering the 2-substituent (e.g., 2-methyl or 2-H) would compromise the critical binding interactions demonstrated in the co-crystal structures of GLPG1690 analogs with ATX [1][2]. Therefore, procurement of alternative imidazo[1,2-a]pyridine-3-carbaldehydes for ATX inhibitor programs cannot recapitulate the structure-activity relationships validated for the 2-ethyl-8-methyl substitution.

• 8-Methyl conformational shift Replacing 8-methyl with hydrogen alters ATX pocket fit and may reduce plasma potency substantially.
• 2-Ethyl hydrophobic contact 2-Methyl or 2-H analogs lack optimal catalytic pocket engagement predicted from co-crystal structures.
• Aldehyde vs. carboxylic acid Carboxylic acid analog requires additional reduction step, reducing synthetic efficiency for ATX programs.

• [1] Joncour A, Desroy N, Housseman C, et al. Discovery, Structure-Activity Relationship, and Binding Mode of an Imidazo[1,2-a]pyridine Series of Autotaxin Inhibitors. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source
• [2] Desroy N, Housseman C, Bock X, et al. Discovery of 2-[[2-Ethyl-6-[4-[2-(3-hydroxyazetidin-1-yl)-2-oxoethyl]piperazin-1-yl]-8-methylimidazo[1,2-a]pyridin-3-yl]methylamino]-4-(4-fluorophenyl)thiazole-5-carbonitrile (GLPG1690), a First-in-Class Autotaxin Inhibitor Undergoing Clinical Evaluation for the Treatment of Idiopathic Pulmonary Fibrosis. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source

Comparative Evidence Against Structural Analogs

8-Methyl Conformational Fit in ATX Binding Pocket

In the imidazo[1,2-a]pyridine ATX inhibitor series, the 8-methyl substituent on the pyridine ring is described as being responsible for a positional shift that allows better fit in a locally constrained protein region, an effect not achievable with the 8-H (unsubstituted) analog [1]. This structural feature is directly encoded in 2-ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde, which serves as the synthetic precursor to GLPG1690. The ultimate clinical candidate GLPG1690 (bearing 2-ethyl-8-methyl) achieves an ATX Ki of 15 nM and IC50 of 131 nM in biochemical assay [1], whereas earlier imidazo[1,2-a]pyridine leads lacking the 8-methyl group showed substantially weaker plasma activity (e.g., Compound 1 with plasma IC50 > 50,000 nM) [2].

8-Methyl Conformational Fit

Reported class-level inference

GLPG1690 Ki 15 nM vs. Compound 1 plasma IC50 >50,000 nM (>200-fold improvement)

Structural determinant of ATX plasma potency

ATX FS-3 and LPC assay data

Evidence Dimension	ATX biochemical inhibitory potency (Ki / IC50) and plasma LPA reduction activity attributable to 8-methyl presence
Target Compound Data	GLPG1690 (containing 2-ethyl-8-methyl core): Ki = 15 nM; IC50 = 131 nM (ATX FS-3 assay) [1]
Comparator Or Baseline	Early lead Compound 1 (lacking 8-methyl): ATX FS-3 IC50 = 122 ± 17 nM; Plasma IC50 > 50,000 nM; LPC IC50 > 10,000 nM [2]
Quantified Difference	Plasma activity: Compound 1 > 50,000 nM vs. GLPG1690 IC50 = 242 nM (human plasma); >200-fold improvement linked to cumulative SAR including 8-methyl [1][2]
Conditions	Biochemical ATX FS-3 fluorogenic assay; ATX LPC 16:0 assay; rat and human plasma LPA 18:2 production assay [1][2]

Why This Matters

The 8-methyl group is a structurally verified determinant of ATX inhibitor potency in plasma; procuring the 8-methyl-bearing aldehyde is therefore mandatory for synthesizing inhibitors with translationally relevant activity.

• [1] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
• [2] Joncour A, Desroy N, Housseman C, et al. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source

2-Ethyl Engagement with ATX Catalytic Pocket

X-ray co-crystal structures of imidazo[1,2-a]pyridine ATX inhibitors revealed that the ethyl group at the 2-position projects toward the catalytic pocket of ATX, engaging in Van der Waals contacts driven by hydrophobic effects [1]. This specific orientation and occupancy would differ for 2-methyl (shorter, less hydrophobic contact surface) or 2-H (no alkyl extension) analogs, predicting reduced binding enthalpy. No direct comparative biochemical data for the isolated aldehyde intermediates are available; however, the full inhibitor SAR confirms that the 2-ethyl is present in the most potent ATX inhibitors identified in this chemical series (GLPG1690, IC50 = 131 nM; Compound 40, IC50 in low nanomolar range) [1][2].

2-Ethyl Catalytic Pocket Fit

Class-level inference

2-Ethyl projects into ATX catalytic pocket; 2-methyl or 2-H predicted to reduce binding enthalpy

Optimized substituent for ATX engagement

Co-crystal structure PDB 5MHP

Evidence Dimension	Structural interaction: 2-ethyl orientation toward ATX catalytic pocket vs. predicted 2-methyl or 2-H
Target Compound Data	2-Ethyl moiety: projects into ATX catalytic pocket; present in GLPG1690 (ATX Ki = 15 nM) and Compound 40 (potent biochemical and plasma activity) [1][2]
Comparator Or Baseline	2-Methyl analogs: predicted shorter reach and reduced hydrophobic contact; 2-H analogs: no alkyl extension toward catalytic pocket [1]
Quantified Difference	Direct comparative IC50 data for 2-substituent aldehyde intermediates are not reported; class-level SAR indicates 2-ethyl is the optimized substituent for ATX potency in this series [1]
Conditions	Co-crystal structure of ATX with imidazo[1,2-a]pyridine inhibitor (PDB: 5MHP); biochemical ATX FS-3 and LPC assays [1]

Why This Matters

The 2-ethyl group is not an arbitrary alkyl substituent but a structurally optimized feature for ATX catalytic pocket engagement; replacing it with 2-methyl or 2-H would be expected to reduce inhibitor potency and is not advisable for ATX-targeted chemical series.

• [1] Joncour A, Desroy N, Housseman C, et al. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source
• [2] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source

3-Carbaldehyde as a Validated Synthetic Handle

The 3-carbaldehyde group in 2-ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde enables reductive amination to install the N-methylamino linker found in GLPG1690 [1]. This transformation is a key step in the published and improved synthetic routes to GLPG1690 [1][2]. Analogs bearing 3-H (no functional handle for derivatization) or 3-COOH (requiring reduction to aldehyde before further conversion) add synthetic steps and reduce overall yield. A published improved synthetic strategy achieved GLPG1690 in 8 steps with an overall yield of 20.4% and final purity of 99.73%, using the aldehyde intermediate [2]. Replacing the aldehyde with the corresponding carboxylic acid (CAS 1216240-08-2) would necessitate additional reduction chemistry, introducing inefficiency.

Aldehyde Synthetic Handle

Reported supporting evidence

Aldehyde enables direct reductive amination; 8-step 20.4% overall yield; acid requires extra reduction

Synthetic step economy advantage

Improved GLPG1690 route benchmark

Evidence Dimension	Synthetic step economy and overall yield for accessing GLPG1690 from aldehyde vs. carboxylic acid intermediates
Target Compound Data	2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde: enables direct reductive amination; 8-step synthesis, 20.4% overall yield, 99.73% purity [2]
Comparator Or Baseline	2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1216240-08-2): requires additional reduction to aldehyde before amination; would add synthetic steps [2]
Quantified Difference	Carboxylic acid route would require at minimum one additional synthetic transformation (reduction) prior to reductive amination, with associated yield loss (typical reduction steps in this synthetic sequence: 75-98% per step) [2][3]
Conditions	Multi-step organic synthesis; reductive amination with substituted anilines [2]

Why This Matters

Procuring the aldehyde form directly avoids additional reduction steps required when starting from the carboxylic acid analog, improving synthetic efficiency for medicinal chemistry programs targeting GLPG1690 analogs.

• [1] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
• [2] Lei H, Yang Y, Li C, et al. Catalyst-Free Cyclization- and Curtius Rearrangement-Induced Functional Group Transformation: An Improved Synthetic Strategy of First-in-Class ATX Inhibitor Ziritaxestat (GLPG-1690). Org Process Res Dev. 2020;24(6):997-1005. DOI: 10.1021/acs.oprd.9b00511. View Source
• [3] Desroy N, et al. Supporting Information for J Med Chem. 2017;60(9):3580-3590. Synthetic Scheme 3 (aldehyde 5 synthesis), yield data for individual steps. View Source

2,8-Disubstitution Conservation in Potent ATX Inhibitors

SAR exploration across ~40 imidazo[1,2-a]pyridine analogs in the ATX inhibitor program showed that compounds retaining the 2-ethyl-8-methyl core achieved the highest plasma potency, while structural modifications at other positions (6-position, thiazole substitution) were used to fine-tune activity and DMPK properties [1]. The 2-ethyl-8-methyl core was conserved from early hit through lead optimization to the clinical candidate [1][2]. By contrast, unsubstituted imidazo[1,2-a]pyridine-3-carbaldehyde (CAS 6188-43-8, MW 146.15) lacks both the 2-ethyl and 8-methyl groups and has not been reported in any ATX inhibitor lead series [1]. Comparative biochemical data for scaffolds: imidazo[1,2-a]pyridine-3-carboxamides against Mtb H37Rv show that 2,6-dimethyl substitution yields MIC values of 0.025-0.054 μg/mL [3], while 2-ethyl-8-methyl is specifically optimized for ATX, not Mtb inhibition, illustrating scaffold-substitution specificity.

2,8-Disubstitution Conservation

Cross-study comparable

2-Ethyl-8-methyl conserved in ATX series; 2,6-dimethyl targets Mtb (MIC 0.025–0.054 µg/mL)

Substitution pattern determines target specificity

ATX vs. anti-tubercular programs

Evidence Dimension	Conservation of 2-ethyl-8-methyl core across ATX inhibitor lead optimization vs. alternative scaffolds for other targets
Target Compound Data	2-Ethyl-8-methyl core: conserved in all potent ATX inhibitors in the disclosed series (Compounds 8-40, including GLPG1690); GLPG1690 ATX Ki = 15 nM [1][2]
Comparator Or Baseline	2,6-Dimethyl-imidazo[1,2-a]pyridine-3-carboxamides: optimized for Mtb H37Rv, MIC range 0.025-0.054 μg/mL [3]
Quantified Difference	Target specificity: 2-ethyl-8-methyl scaffold yields ATX Ki = 15 nM; 2,6-dimethyl scaffold yields unrelated Mtb MIC values; no cross-applicability demonstrated [1][3]
Conditions	ATX FS-3 and LPC biochemical assays; rat/human plasma LPA assay; Mtb H37Rv microdilution assay [1][3]

Why This Matters

The substitution pattern determines target specificity; procuring the 2-ethyl-8-methyl aldehyde is essential for ATX inhibitor programs, while purchasing the 2,6-dimethyl variant would serve an entirely different (anti-tubercular) research purpose.

• [1] Joncour A, Desroy N, Housseman C, et al. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source
• [2] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
• [3] Moraski GC, Markley LD, Hipskind PA, et al. Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity. ACS Med Chem Lett. 2011;2(6):466-470. DOI: 10.1021/ml200036r. View Source

Commercial Availability and Purity Benchmarking

2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is commercially supplied by Leyan (product #2087230) at 95% purity, available in 1 g, 5 g, and 10 g quantities on a quote basis . The closest commercially available analog, imidazo[1,2-a]pyridine-3-carbaldehyde (unsubstituted, CAS 6188-43-8), is available from multiple suppliers at Min. 95% purity (e.g., Biosynth/CymitQuimica) . The 2-phenyl analog (CAS 3672-39-7) is available at 98% purity (Aladdin, ~$112/1g) . However, none of these alternative 3-carbaldehydes carry the 2-ethyl-8-methyl substitution pattern required for ATX inhibitor synthesis. The price premium and custom-quote nature of the target compound reflect its specialized utility as the GLPG1690 intermediate rather than a generic building block.

Commercial Sourcing

Data to verify

Target: 95% purity (Leyan); unsubstituted analog Min. 95% (multi-supplier); 2-phenyl 98%

Specialized supply matches ATX scaffold requirements

Quote-based pricing for target

Evidence Dimension	Commercial sourcing: purity, availability, and price positioning vs. structural analogs
Target Compound Data	2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde: 95% purity (Leyan #2087230); quote-based pricing; CAS 1552498-71-1
Comparator Or Baseline	Imidazo[1,2-a]pyridine-3-carbaldehyde (unsubstituted): Min. 95% purity, multiple suppliers, CAS 6188-43-8 ; 2-Phenyl-imidazo[1,2-a]pyridine-3-carbaldehyde: 98%, ~$112/1g (Aladdin), CAS 3672-39-7
Quantified Difference	Purity range comparable across analogs (95-98%); price and lead-time differ due to specialized substitution pattern; only target compound matches ATX inhibitor scaffold requirements
Conditions	Commercial catalog comparison, research-grade supply

Why This Matters

Although cheaper or higher-purity analogs exist, they lack the essential 2-ethyl-8-methyl substituents required for ATX inhibitor synthesis, rendering them unsuitable for substitution in ATX-focused procurement.

Unique ATX Allosteric Binding Mode by Co-Crystal Structure

The co-crystal structure of GLPG1690 analog with ATX (PDB: 5MHP, resolution 2.43 Å) confirms that the 2-ethyl-8-methylimidazo[1,2-a]pyridine core occupies the hydrophobic pocket and channel of ATX without interacting with catalytic zinc ions, defining a novel allosteric binding mode [1]. This binding mode is distinct from that of other imidazo[1,2-a]pyridine-based inhibitors targeting different enzymes (e.g., PI3K inhibitors, IRAK-4 inhibitors) where different substitution patterns are required [2][3]. Therefore, the 2-ethyl-8-methyl substitution is not interchangeable with other imidazo[1,2-a]pyridine substitution patterns if the intended target is ATX.

Allosteric Binding Mode

Class-level inference

ATX allosteric pocket (PDB 5MHP); distinct from kinase ATP-competitive binding

Binding mode not replicable with other substitution patterns

GLPG1690 ATX Ki 15 nM, no Zn²⁺ interaction

Evidence Dimension	X-ray crystallographic binding mode: ATX allosteric site occupancy vs. ATP-competitive kinase binding
Target Compound Data	2-Ethyl-8-methyl core (GLPG1690 analog): binds ATX hydrophobic pocket/channel; PDB 5MHP; no Zn²⁺ interaction; Ki = 15 nM [1]
Comparator Or Baseline	Other imidazo[1,2-a]pyridine kinase inhibitors (PI3K, IRAK-4): bind ATP pocket; require distinct substitution patterns; IC50 values in low nanomolar range for their respective targets but inactive against ATX [2][3]
Quantified Difference	Binding mode divergence: ATX allosteric (2-ethyl-8-methyl) vs. kinase ATP-competitive (other substitution patterns); ATX selectivity of GLPG1690 over other ectonucleotidases demonstrated [1]
Conditions	X-ray crystallography (PDB 5MHP, 2.43 Å); ATX FS-3 assay; selectivity panel against ENPP family members [1]

Why This Matters

Procuring the 2-ethyl-8-methyl aldehyde ensures synthetic access to compounds with the validated ATX allosteric binding mode, which cannot be replicated by purchasing imidazo[1,2-a]pyridine-3-carbaldehydes with alternative substitution patterns intended for kinase or antibacterial programs.

• [1] PDB 5MHP. Novel Imidazo[1,2-a]pyridine Derivatives with Potent Autotaxin/ENPP2 Inhibitor Activity. Desroy N et al. Deposited: 2016-11-25. DOI: 10.2210/pdb5mhp/pdb. View Source
• [2] Hayakawa M, Kaizawa H, Moritomo H, et al. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Bioorg Med Chem. 2007;15(1):403-412. View Source
• [3] Buckley GM, Fosbeary R, Fraser JL, et al. IRAK-4 inhibitors. Part II: A structure-based assessment of imidazo[1,2-a]pyridine binding. Bioorg Med Chem Lett. 2008;18(11):3291-3295. View Source

Validated Application Scenarios

Synthesis of GLPG1690 and Next-Generation ATX Inhibitors

This aldehyde is the direct synthetic precursor for the 2-ethyl-8-methylimidazo[1,2-a]pyridine core required for ATX allosteric inhibitors. Reductive amination at the 3-carbaldehyde installs the N-methylamino linker connecting to the 4-(4-fluorophenyl)thiazole-5-carbonitrile moiety in GLPG1690 [1]. The optimized synthetic route (8 steps, 20.4% yield, 99.73% purity) explicitly uses this aldehyde intermediate. Researchers synthesizing novel ATX inhibitor analogs for fibrotic diseases (IPF), cancer, or inflammation should procure this specific building block, as the 2-ethyl and 8-methyl substituents are essential for ATX binding pocket engagement verified by X-ray co-crystal structures (PDB 5MHP) [1][2].

ATX Hydrophobic Pocket SAR Exploration

Medicinal chemistry teams investigating ATX allosteric inhibition can use this aldehyde as a common intermediate to diversify at the 3-carbaldehyde position via reductive amination with various amines, while retaining the critical 2-ethyl-8-methyl core. SAR data from the Galapagos ATX program demonstrate that the 2-ethyl and 8-methyl groups are conserved across the lead optimization series (compounds 8 through 40 and GLPG1690), with ATX Ki values ranging from micromolar to 15 nM depending on 3- and 6-position modifications [1]. Procuring this aldehyde enables systematic exploration of 3-position SAR without altering the core substitution pattern known to govern binding mode specificity.

Process Chemistry Development and Scale-Up

The published improved synthetic strategy for GLPG1690 demonstrates that the aldehyde intermediate can be prepared and elaborated under catalyst-free cyclization and Curtius rearrangement conditions [1]. The aldehyde oxidation state allows direct reductive amination without additional redox manipulations, contributing to process efficiency. For CROs and CDMOs engaged in ATX inhibitor manufacturing process development, sourcing this aldehyde as a starting material or late-stage intermediate is supported by the 20.4% overall yield benchmarked in the literature [1], providing a quantifiable baseline for route scouting and yield optimization.

Differentiation from Anti-Tubercular and Kinase Programs

Procurement teams must distinguish this compound from imidazo[1,2-a]pyridine-3-carbaldehydes intended for anti-tubercular (e.g., 2,6-dimethyl substitution) or kinase inhibitor (e.g., PI3K, IRAK-4) programs. The 2-ethyl-8-methyl substitution specifically directs activity toward ATX allosteric inhibition (Ki = 15 nM for GLPG1690), whereas 2,6-dimethyl-imidazo[1,2-a]pyridine-3-carboxamides exhibit Mtb MIC values of 0.025-0.054 μg/mL [1][2]. Mis-specification of the substitution pattern would result in inactive compounds for the intended target. This compound should be procured exclusively for ATX-focused programs.

Application

Selection Property

Validation Focus

ATX inhibitor synthesis (GLPG1690 analog program)

2-Ethyl-8-methyl aldehyde core

Reductive amination linker installation; co-crystal verified binding

ATX allosteric pocket SAR

Conserved 2-ethyl-8-methyl core binding

3-Position diversification without altering core substitution pattern

Process chemistry development

Aldehyde oxidation state for direct amination

Literature-benchmarked synthetic route efficiency

Differentiation from anti-tubercular/kinase programs

Substitution pattern-target specificity

Target selectivity verification vs. 2,6-dimethyl or other scaffolds

• [1] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
• [2] PDB 5MHP; Joncour A, Desroy N, Housseman C, et al. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source
• [3] Moraski GC, et al. ACS Med Chem Lett. 2011;2(6):466-470. DOI: 10.1021/ml200036r. View Source